Cas no 1695731-62-4 (1-{pyrazolo1,5-apyridin-3-yl}butane-1,3-dione)

• Product Name: 1-{pyrazolo1,5-apyridin-3-yl}butane-1,3-dione
• CAS No: 1695731-62-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5741923
• PubChem ID: 103119316
• Update Time: 2023-11-24

1-{pyrazolo1,5-apyridin-3-yl}butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1695731-62-4
• EN300-1125424
• 1-{pyrazolo[1,5-a]pyridin-3-yl}butane-1,3-dione
• 1,3-Butanedione, 1-pyrazolo[1,5-a]pyridin-3-yl-
• 1-{pyrazolo1,5-apyridin-3-yl}butane-1,3-dione

• Inchi： 1S/C11H10N2O2/c1-8(14)6-11(15)9-7-12-13-5-3-2-4-10(9)13/h2-5,7H,6H2,1H3
• InChI Key： SFLNWHWOUVCSAO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 6.66±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines